Cas no 1361486-14-7 (6-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-methanol)
6-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-methanol Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-methanol
-
- Inchi: 1S/C12H7Cl4NO/c13-8-3-2-7(10(15)11(8)16)12-6(5-18)1-4-9(14)17-12/h1-4,18H,5H2
- InChI Key: BGUNOAKEIIPRQC-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=CC=1C1C(=CC=C(N=1)Cl)CO)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 281
- XLogP3: 4.5
- Topological Polar Surface Area: 33.1
6-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013029788-250mg |
6-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-methanol |
1361486-14-7 | 97% | 250mg |
470.40 USD | 2021-06-22 | |
| Alichem | A013029788-500mg |
6-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-methanol |
1361486-14-7 | 97% | 500mg |
839.45 USD | 2021-06-22 | |
| Alichem | A013029788-1g |
6-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-methanol |
1361486-14-7 | 97% | 1g |
1,475.10 USD | 2021-06-22 |
6-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-methanol Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 6-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-methanol
Introduction to 6-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-methanol (CAS No. 1361486-14-7)
6-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-methanol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1361486-14-7, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound consists of a pyridine core substituted with a chloro group at the 6-position and a methanol moiety at the 3-position, further modified by a 2,3,4-trichlorophenyl group at the 2-position. This intricate arrangement contributes to its distinct reactivity and biological activity.
The synthesis of 6-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-methanol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The presence of multiple chlorine atoms in the phenyl ring enhances the electrophilicity of the molecule, making it a valuable intermediate in cross-coupling reactions such as Suzuki and Heck reactions. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving desired pharmacological properties.
In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives. The structural features of 6-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-methanol make it a promising candidate for further investigation in drug discovery. Specifically, the pyridine ring is a common pharmacophore in many bioactive molecules, and modifications at various positions can significantly influence biological activity. The chloro substituents and the methanol group introduce additional functional sites that can be exploited for designing molecules with enhanced binding affinity and selectivity.
One of the most compelling aspects of this compound is its potential role in developing treatments for neurological disorders. Pyridine derivatives have shown promise in modulating neurotransmitter systems, particularly those involving acetylcholine and serotonin. The structural similarity of 6-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-methanol to known bioactive molecules suggests that it may exhibit similar effects on these systems. Preliminary studies have indicated that derivatives of this compound may have neuroprotective properties, making them attractive candidates for further research.
The impact of substituents on the phenyl ring cannot be overstated. The 2,3,4-trichlorophenyl group introduces strong electron-withdrawing effects, which can modulate the electronic properties of the pyridine ring. This modulation can influence both the reactivity of the molecule in synthetic transformations and its interaction with biological targets. The chlorine atoms also provide sites for further functionalization, allowing chemists to tailor the molecule's properties to specific needs.
In addition to its potential in neurological applications, 6-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-methanol may also find utility in other therapeutic areas. For instance, its structural framework could be adapted for designing compounds with anti-inflammatory or anticancer properties. The ability to modify different parts of the molecule allows for a high degree of flexibility in drug design. This flexibility is crucial for developing molecules that can effectively interact with biological targets while minimizing off-target effects.
The synthesis and characterization of this compound have been refined through advanced techniques in organic chemistry and spectroscopy. High-resolution NMR spectroscopy has been particularly useful in confirming the structure and purity of 6-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-methanol. Additionally, mass spectrometry has provided insights into its fragmentation patterns, which are essential for understanding its reactivity and stability under various conditions.
The pharmacokinetic properties of this compound are also under investigation. Understanding how quickly it is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a therapeutic agent. Preliminary studies suggest that modifications to the molecular structure can significantly influence these properties. For example, introducing polar functional groups like hydroxyl or amine moieties can enhance solubility and bioavailability.
The role of computational chemistry in studying 6-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-methanol cannot be ignored. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These predictions are invaluable for guiding experimental efforts and optimizing lead compounds for drug development.
In conclusion,6-Chloro-2-(2,3,4-trichlorophenyl)pyridine - 3 - methanol(CAS No.1361486 - 14 - 7) is a versatile compound with significant potential in pharmaceutical research.Its unique structure,reactivity,and biological activity make it an attractive candidate for further exploration.As research continues,we can expect to see more applications emerge,particularly in treating neurological disorders.The combination of synthetic chemistry,spectroscopic techniques,and computational methods will continue to drive advancements in understanding and utilizing this compound effectively.
1361486-14-7 (6-Chloro-2-(2,3,4-trichlorophenyl)pyridine-3-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)